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Compound of Interest

Compound Name: Norbiotinamine

Cat. No.: B10831249

Get Quote

Introduction

Norbiotinamine hydrochloride is a versatile chemical reagent primarily utilized in

bioconjugation and molecular biology as a biotin analog. Unlike biotin, which contains a

carboxylic acid moiety, norbiotinamine possesses a primary amine. This structural difference

allows for its conjugation to carboxylic acid groups, resulting in the formation of an "inverse"

amide linkage compared to the linkage formed when biotin is coupled to an amine. This unique

reactivity makes it a valuable tool for labeling molecules with biotin, creating probes for affinity

assays, and synthesizing novel bioconjugates.

This technical guide provides an in-depth overview of Norbiotinamine hydrochloride, including

its chemical and physical properties, a detailed synthesis protocol, and its primary applications

in research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Norbiotinamine hydrochloride is

presented in Table 1.
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Property Value

Chemical Name
(3aS,4S,6aR)-4-(4-aminobutyl)tetrahydro-1H-

thieno[3,4-d]imidazol-2(3H)-one hydrochloride

Synonyms Norbiotinamine HCl

CAS Number 160385-86-4

Molecular Formula C₉H₁₈ClN₃OS

Molecular Weight 251.77 g/mol

Appearance Solid

Storage Temperature -20°C

Purity Typically >96%

SMILES
Cl.[H][C@]1(--INVALID-LINK--

SC1">C@([H])N2)NC2=O

Synthesis of Norbiotinamine Hydrochloride
The synthesis of Norbiotinamine and its subsequent conversion to the hydrochloride salt was

first described by Szalecki in 1996.[1] The following is a detailed experimental protocol based

on this foundational work.

Experimental Protocol: Synthesis of Norbiotinamine

Materials:

Starting material (as described in the original synthesis)

Appropriate solvents (e.g., methanol, ethanol)

Reagents for reduction (e.g., a suitable reducing agent)

Reagents for deprotection

Hydrochloric acid (for salt formation)
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Procedure:

Step 1: Synthesis of the Precursor. The synthesis begins with a multi-step process to

construct the core bicyclic ring system with the protected amine side chain. Detailed

reaction conditions, including stoichiometry, temperature, and reaction times, are critical

and should be followed as outlined in the primary literature.

Step 2: Reduction. A key step involves the reduction of a functional group to form the

amine precursor. This is typically carried out using a standard reducing agent in an

appropriate solvent. The reaction progress should be monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC).

Step 3: Deprotection. The protecting group on the primary amine is removed under

specific conditions to yield Norbiotinamine.

Step 4: Formation of the Hydrochloride Salt. The resulting Norbiotinamine free base is

dissolved in a suitable solvent, and a solution of hydrochloric acid is added to precipitate

Norbiotinamine hydrochloride.

Purification: The final product is purified by recrystallization or chromatography to achieve

high purity.

Characterization:

The structure and purity of the synthesized Norbiotinamine hydrochloride should be

confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Note: The full experimental details, including specific reagents, solvents, and reaction

conditions, are proprietary to the original publication and are not fully available in the public

domain. Researchers should consult the original paper by Szalecki (1996) for the complete,

detailed protocol.[1]

Applications in Research
The primary utility of Norbiotinamine hydrochloride lies in its ability to act as a biotinylating

agent for molecules containing carboxylic acid groups.
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Formation of "Inverse" Amide Linkages
Norbiotinamine can be coupled with the carboxylic acid group of amino acids or other

molecules to create what are referred to as "inverse peptides" or inverse bioconjugates.[2][3] In

a typical biocytin (biotin-lysine) conjugate, the amide bond is formed between the carboxylic

acid of biotin and the epsilon-amino group of lysine. When using Norbiotinamine, the amide

bond is formed between the primary amine of Norbiotinamine and a carboxylic acid on the

target molecule, thus inverting the orientation of the amide linkage.[2]

Experimental Protocol: General Coupling of Norbiotinamine to a Carboxylic Acid

Materials:

Norbiotinamine hydrochloride

A molecule containing a carboxylic acid group (e.g., a protein, a peptide, or a small

molecule)

A coupling agent (e.g., EDC [1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide], HATU [1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid])

An amine base (e.g., N,N-Diisopropylethylamine, DIEA)

Anhydrous aprotic solvent (e.g., Dimethylformamide, DMF)

Procedure:

Dissolve the carboxylic acid-containing molecule in the anhydrous solvent.

Add the coupling agent and an amine base to activate the carboxylic acid.

Add Norbiotinamine hydrochloride to the reaction mixture.

Allow the reaction to proceed at room temperature for several hours to overnight.

Monitor the reaction progress by an appropriate analytical method (e.g., HPLC, LC-MS).
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Upon completion, the reaction mixture is worked up, and the biotinylated product is

purified, typically by chromatography.

Creation of Biotinylated Probes
Norbiotinamine hydrochloride is a valuable building block for the synthesis of biotinylated

probes for use in affinity-based assays such as Western blotting, ELISA, and pull-down

experiments. For example, it has been used in the design and synthesis of a cellularly stable

and detectable biotinylated fumagillin probe to study its interaction with its target protein,

methionine aminopeptidase 2 (MetAP2).

Visualizing Workflows and Concepts
To better illustrate the synthesis and application of Norbiotinamine hydrochloride, the following

diagrams are provided.
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Caption: Conceptual workflow for the synthesis of Norbiotinamine hydrochloride.
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Caption: General workflow for coupling Norbiotinamine to a carboxylic acid.
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Caption: Experimental workflow for using a Norbiotinamine-based probe.
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Norbiotinamine hydrochloride is a key reagent for researchers in chemistry and biology who

require a method for biotinylating molecules at carboxylic acid sites. Its ability to form an

"inverse" amide bond expands the toolkit for bioconjugation, enabling the synthesis of novel

probes and labeled compounds. While the detailed synthesis protocol remains within the

primary literature, the conceptual framework and application protocols provided in this guide

offer a solid foundation for researchers and drug development professionals interested in

utilizing this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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